Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

4-hydroxy-5-methyl-2-methylene-3(2H)-furanone
HMMF furaneol intermediate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furaneol

CAS No.: 3658-77-3

Cat. No.: S583664

Clarification of Terminology and Core Compound

It is important to clarify the nomenclature found in the search results, as it directly impacts the topic of your

query.

¢ HMMF vs. HDMF: The acronym HMMF in the search results refers to a Hybrid Multi-Modal Fusion
framework, a computational method for predicting drug side-effect frequencies, and not to a
chemical compound [1]. Another result defines HMMF as a "Host-Microbe Metabolomics Facility" [2].
The key flavor compound you are likely inquiring about is consistently referred to in the scientific
literature as 4-Hydroxy-2,5-dimethyl-3(2H)-furanone, abbreviated as HDMF or known by its trade
name Furaneol [3] [4] [5].

¢ Unverified Intermediate: The specific structure "4-hydroxy-5-methyl-2-methylene-3(2H)-furanone"
was not identified as a known intermediate of HDMF in any of the sources consulted. The established
intermediates in HDMF biosynthesis are phosphorylated compounds.

The table below summarizes the fundamental properties of HDMF (Furaneol):

Property Description

IUPAC Name 4-Hydroxy-2,5-dimethyl-3-furanone [5]

Common Abbreviations HDMF, Furaneol, Strawberry furanone, Pineapple ketone [3] [5]
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Property Description

Molecular Formula C6H803 [5]

Molecular Weight 128.127 g-mol~1 [5]

Melting Point 7310 77 °C [5]

Odor Profile Caramel-like at high concentrations; sweet strawberry aroma when dilute [5]
Natural Occurrence Strawberry, pineapple, buckwheat, tomato, and other fruits [3] [4] [5]

Biosynthesis and Key Intermediates

HDMF can be formed both biotically (enzymatically in plants and yeast) and abiotically (via the Maillard
reaction during food heating) [3] [4]. Research in strawberries and the yeast Zygosaccharomyces rouxii has

identified a primary biosynthetic pathway.

The following diagram illustrates the established biosynthetic pathway of HDMF from D-fructose-1,6-

bisphosphate, based on studies in Zygosaccharomyces rouxii and strawberry fruit [6].
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Biosynthetic pathway of HDMF from D-fructose-1,6-bisphosphate.

e Key Precursor: D-fructose-1,6-bisphosphate (FBP) is a highly effective precursor for HDMF in both
strawberry fruit and yeast [6].

¢ Critical Intermediate: The often-postulated but elusive intermediate 1-deoxy-2,3-hexodiulose-6-
phosphate was chemically identified in the culture medium of Z. rouxii using a trapping reagent,
confirming its role in the pathway [6].

e Enzymatic Step: The final step requires enzymatic reduction, as HDMF is only produced in the
presence of yeast cells or their protein extracts (both periplasmic and cytosolic), indicating the
involvement of specific oxidoreductases [6].

Experimental Protocol for In Vitro HDMF Formation

The following methodology is adapted from studies on HDMF formation using protein extracts from

Zygosaccharomyces rouxii [6].

e Protein Extract Preparation:

o Culture Z. rouxii cells under standard conditions.

o Harvest cells and prepare periplasmic and cytosolic protein extracts using appropriate cell
disruption and fractionation techniques.

o Determine protein concentration of the extracts.

¢ Incubation Reaction:

o Reaction Mixture: Combine the protein extract with a solution of D-fructose-1,6-
bisphosphate (e.g., 10-50 mM) in a suitable buffer (e.g., phosphate buffer, pH 4-5, to mimic
natural conditions).

o Optional Cofactor: Include NAD(P)H (e.g., 1-2 mM) in the reaction to serve as a reducing
cofactor for the enzymatic step.

o Controls: Set up control reactions with heat-inactivated protein extract or without the substrate
to confirm the enzymatic nature of the formation.

e Analysis and Quantification:

o Incubation: Allow the reaction to proceed at 30°C for a defined period (e.g., several hours).
o Detection: Analyze the reaction mixture for HDMF using High-Pressure Liquid
Chromatography (HPLC) with diode array detection, monitoring at 285 nm [6].
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o Quantification: Quantify HDMF yields by comparing with a standard curve of commercial

HDMF.

o Advanced Detection: For identifying intermediates like a-dicarbonyls, use HPLC-tandem
Mass Spectrometry (HPLC-MS/MS) with electrospray ionization (ESI) in positive ion mode [6].

Physiological Activity and Toxicological Profile

HDMF and related furanones exhibit a range of biological activities, which is of particular interest for drug

development professionals. The following table summarizes key findings from toxicological and

physiological studies.

Activity Type

Experimental
Model

Key Findings Citations

Genetic Toxicity

Pro-oxidant
Activity

Antioxidant
Activity

Metabolism &
Absorption

Antimicrobial
Activity

In vitro (DNA
studies) & In vivo
(mice)

In vitro chemical
systems

Spontaneous
cataract rat model

Humans, mice,
Caco-2 cell
monolayers

Candida albicans

Demonstrated DNA-breaking activity; induced
micronucleated reticulocytes in mice,
suggesting potential for genetic damage.

[3] [4]

In the presence of transition metals (e.g.,
Cuz*), can generate reactive oxygen species
(superoxide, hydroxyl radicals).

[3] [4]

Showed protective activity against superoxide
radicals in lens tissue, inhibiting cataract
formation.

[3] [4]

In humans, HDMF is primarily absorbed and [3] [4]
excreted as glucuronide. Transport in intestinal
models suggests passive, paracellular

diffusion.

Exhibited broad-spectrum, energy-dependent [3]
antimicrobial activity, arresting the cell cycle at
S and G2/M phases.

Research Implications and Future Directions
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The dual pro- and antioxidant nature of HDMF indicates that its biological effects are highly context-
dependent, influenced by factors like oxygen species availability and concentration [3] [4]. The confirmed
biosynthetic pathway and the identification of 1-deoxy-2,3-hexodiulose-6-phosphate as a key intermediate
open avenues for the biotechnological production of HDMF using enzymatic or microbial systems, which

could be more efficient than chemical synthesis or extraction from natural sources [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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